Cas no 2171154-06-4 ((3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid)

• Product Name: (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• CAS No: 2171154-06-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5897604
• PubChem ID: 165509219
• Update Time: 2025-10-30

(3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• 2171154-06-4
• EN300-1548696
• (3R)-3-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-26(5-2,24(31)28-17(3)14-23(29)30)16-27-25(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t17-/m1/s1
• InChI Key： KXPVBEXQDWROFT-QGZVFWFLSA-N
• SMILES： O(C(NCC(C(N[C@H](C)CC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid

Comprehensive Analysis of (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS No. 2171154-06-4)

The compound (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS No. 2171154-06-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their role in creating therapeutic peptides and biomaterials. This article delves into its properties, applications, and relevance in modern drug discovery.

One of the most searched questions in the field is: "What is the role of Fmoc groups in peptide synthesis?" The Fmoc-protecting group in (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid ensures selective deprotection under mild basic conditions, which is crucial for stepwise peptide chain elongation. This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods, as it reduces harsh chemical usage. Additionally, the compound’s chiral center (3R configuration) is vital for producing enantiomerically pure peptides, a hot topic in precision medicine.

Another trending topic is the application of custom peptides in cancer research and vaccine development. The Fmoc-amino acid scaffold of this compound enables the incorporation of non-natural amino acids, expanding possibilities for peptide-based therapeutics. For instance, its butanoic acid tail can be modified for linker chemistry, facilitating conjugation with drug delivery systems like nanoparticles. Such innovations are frequently explored in immunotherapy and targeted drug delivery, areas with high search volume in academic and industrial circles.

From a technical perspective, the CAS No. 2171154-06-4 compound exhibits excellent solubility in polar aprotic solvents (e.g., DMF, DMSO), a feature often queried in peptide synthesis forums. Its molecular weight (436.5 g/mol) and stability under SPPS conditions make it a preferred choice for automated peptide synthesizers. Recent studies also highlight its compatibility with click chemistry and bioorthogonal reactions, addressing the demand for multifunctional peptide probes in diagnostic imaging.

In conclusion, (3R)-3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid bridges gaps between traditional peptide chemistry and cutting-edge biopharmaceutical applications. Its versatility answers frequent search queries like "Fmoc-amino acid storage conditions" or "best practices for peptide purification," cementing its status as a staple in life sciences research.